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Compound of Interest

Compound Name: Tin-126

CAS No.: 15832-50-5

Cat. No.: B107535

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Tin-126 (¹²⁶Sn) and other significant long-lived

radionuclides utilized in radiometric dating. The information presented is intended to assist

researchers in selecting the most appropriate dating method for their specific analytical needs.

Radiometric dating is a cornerstone of geochronology and plays a crucial role in various

scientific disciplines by providing absolute ages for rocks, minerals, and organic matter. The

choice of a particular radionuclide for dating depends on several factors, including the half-life

of the isotope, the type of material to be dated, and the expected age range of the sample.

Quantitative Data Summary
The following table summarizes the key properties of Tin-126 and other commonly used long-

lived radionuclides for dating purposes.
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Radionuc
lide
System

Parent
Isotope

Daughter
Isotope

Half-Life
(Years)

Decay
Mode

Effective
Dating
Range
(Years)

Common
Minerals
&
Materials
Dated

Tin-

Antimony
¹²⁶Sn ¹²⁶Sb ~2.3 x 10⁵ β⁻ 10⁵ - 10⁶

Meteorites,

Nuclear

Waste

Uranium-

Lead
²³⁸U ²⁰⁶Pb 4.47 x 10⁹

α, β⁻

series

10⁶ - 4.5 x

10⁹

Zircon,

Uraninite,

Monazite,

Apatite

²³⁵U ²⁰⁷Pb 7.04 x 10⁸
α, β⁻

series

10⁶ - 4.5 x

10⁹

Zircon,

Uraninite,

Monazite,

Apatite

Potassium-

Argon
⁴⁰K ⁴⁰Ar 1.25 x 10⁹

Electron

Capture,

β⁺

10⁵ - 4.5 x

10⁹

Mica

(Biotite,

Muscovite),

Feldspar,

Hornblend

e, Volcanic

Rock

Rubidium-

Strontium
⁸⁷Rb ⁸⁷Sr 4.88 x 10¹⁰ β⁻

10⁷ - 4.5 x

10⁹

Mica,

Feldspar,

Metamorph

ic Rocks,

Lunar

Samples

Samarium-

Neodymiu

m

¹⁴⁷Sm ¹⁴³Nd 1.06 x 10¹¹ α
10⁷ - 4.5 x

10⁹

Mafic and

Ultramafic

Rocks,

Meteorites
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Radiocarbo

n
¹⁴C ¹⁴N 5,730 β⁻

100 -

50,000

Organic

materials

(wood,

bone,

charcoal,

shells)

Experimental Protocols
The following sections detail generalized methodologies for the key radiometric dating

techniques discussed. It is important to note that specific laboratory procedures may vary.

Tin-126 (¹²⁶Sn) Dating
Tin-126 is a fission product with a half-life of approximately 230,000 years, making it potentially

useful for dating events in the Quaternary period.[1][2] Its application in mainstream

geochronology is still under exploration. The analytical measurement of ¹²⁶Sn presents

challenges due to its low abundance and isobaric interference from ¹²⁶Te.

Methodology:

Sample Preparation:

Leaching of the sample to extract tin.

Chemical separation of tin from the sample matrix and interfering elements. This is a

critical step to remove isobaric interferences, particularly ¹²⁶Te. Anion-exchange

chromatography is a common technique employed for this purpose.[3][4]

Mass Spectrometry (ICP-MS):

The purified tin sample is introduced into an Inductively Coupled Plasma Mass

Spectrometer (ICP-MS).

The ICP-MS measures the isotopic ratio of ¹²⁶Sn to a stable tin isotope (e.g., ¹²⁰Sn).

Gamma Spectrometry:
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Alternatively, the activity of ¹²⁶Sn can be determined by measuring the gamma rays

emitted from its short-lived daughter product, ¹²⁶Sb (Antimony-126).[3]

Age Calculation:

The age is calculated based on the measured ¹²⁶Sn concentration and its known half-life.

Uranium-Lead (U-Pb) Dating
The U-Pb method is considered one of the most robust and precise dating techniques,

applicable to a wide range of geological timescales.[5][6] It has the advantage of two

independent decay chains (²³⁸U to ²⁰⁶Pb and ²³⁵U to ²⁰⁷Pb) which provides a self-checking

mechanism.[5]

Methodology:

Mineral Separation:

Zircon crystals are separated from the crushed rock sample using heavy liquid and

magnetic separation techniques.

The best quality, crack-free crystals are hand-picked for analysis.

Sample Preparation:

The selected zircon crystals are washed in acids to remove any surface contamination.

The zircons are then dissolved in strong acids (e.g., HF) in a clean laboratory

environment.[7]

Isotope Dilution and Chemical Separation:

A spike solution with a known amount of an artificial uranium and lead isotope is added to

the dissolved sample.[8]

Uranium and lead are chemically separated from other elements using ion-exchange

chromatography.[9]
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Mass Spectrometry (TIMS or ICP-MS):

The isotopic ratios of uranium and lead are precisely measured using a Thermal Ionization

Mass Spectrometer (TIMS) or a Multi-Collector ICP-MS.

Age Calculation:

The ages are calculated from the measured U-Pb ratios and plotted on a concordia

diagram. The intersection of the data with the concordia curve gives the age of the

mineral.[10]

Potassium-Argon (K-Ar) Dating
The K-Ar method is widely used for dating potassium-bearing minerals and rocks, particularly

volcanic materials.[1][11] It is based on the decay of ⁴⁰K to ⁴⁰Ar.[12]

Methodology:

Sample and Mineral Selection:

A fresh, unaltered rock sample is collected.

Potassium-bearing minerals like biotite, muscovite, or feldspar are separated.

Potassium Measurement:

A portion of the mineral sample is analyzed to determine its potassium concentration,

typically by flame photometry or atomic absorption spectroscopy.

Argon Measurement:

Another portion of the sample is heated in a vacuum furnace to release the trapped argon

gas.

The isotopic composition of the released argon (⁴⁰Ar, ³⁸Ar, ³⁶Ar) is measured using a mass

spectrometer. The amount of radiogenic ⁴⁰Ar is determined by correcting for atmospheric

argon contamination using the ³⁶Ar isotope.
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Age Calculation:

The age is calculated from the ratio of radiogenic ⁴⁰Ar to ⁴⁰K.

Rubidium-Strontium (Rb-Sr) Dating
The Rb-Sr method is particularly useful for dating old continental crust and metamorphic rocks.

[13]

Methodology:

Sample Preparation:

Whole-rock samples or separated minerals are crushed into a fine powder.

The powdered sample is dissolved in acids.

Chemical Separation:

Rubidium and Strontium are chemically separated from the dissolved sample and from

each other using ion-exchange chromatography.[14]

Mass Spectrometry (TIMS or ICP-MS):

The isotopic ratios of ⁸⁷Rb/⁸⁶Sr and ⁸⁷Sr/⁸⁶Sr are measured using a mass spectrometer.

Age Calculation (Isochron Method):

Data from several co-genetic minerals or whole-rock samples are plotted on an isochron

diagram (⁸⁷Sr/⁸⁶Sr vs. ⁸⁷Rb/⁸⁶Sr).

The age is determined from the slope of the resulting isochron line, and the initial ⁸⁷Sr/⁸⁶Sr

ratio is given by the y-intercept.[13]
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Caption: The beta decay chain of Tin-126 to stable Tellurium-126.
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Caption: A generalized workflow for radiometric dating of geological samples.
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Caption: Logical selection of dating methods based on sample type.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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